Cas no 371222-37-6 (2-Boc-1,2,3,4-tetrahydroisoquinoline-6-carbaldehyde)

• Product Name: 2-Boc-1,2,3,4-tetrahydroisoquinoline-6-carbaldehyde
• CAS No: 371222-37-6
• MF: C₁₅H₁₉NO₃
• MW: 261.316264390945
• MDL: MFCD10700126
• CID: 4646583
• PubChem ID: 18680129
• Update Time: 2025-05-25

2-Boc-1,2,3,4-tetrahydroisoquinoline-6-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-BOC-1,2,3,4-TETRAHYDROISOQUINOLINE-6-CARBALDEHYDE
• tert-Butyl 6-formyl-3,4-dihydroisoquinoline-2(1H)-carboxylate
• tert-butyl 6-formyl-3,4-dihydro-1H-isoquinoline-2-carboxylate
• 2(1H)-Isoquinolinecarboxylic acid, 6-formyl-3,4-dihydro-,1,1-dimethylethyl ester
• AM805408
• 6-Formyl-2-N-Boc-3,4-dihydroisoquinoline
• tert-butyl 6-formyl-1,2,3,4-tetrahydroisoquinoline-2-carboxylate
• 371222-37-6
• AS-73763
• 2-Boc-1,2,3,4-Tetrahydroisoquinoline-6-Carbaldehyde(WX622024)
• Z1505713631
• EN300-3566924
• SCHEMBL2222982
• AKOS027255169
• DB-110526
• CS-0088005
• tert-Butyl6-formyl-3,4-dihydroisoquinoline-2(1H)-carboxylate
• MFCD10700126
• DJCBGBZLKOFNPZ-UHFFFAOYSA-N
• 2-Boc-1,2,3,4-tetrahydroisoquinoline-6-carbaldehyde

• MDL： MFCD10700126
• Inchi： 1S/C15H19NO3/c1-15(2,3)19-14(18)16-7-6-12-8-11(10-17)4-5-13(12)9-16/h4-5,8,10H,6-7,9H2,1-3H3
• InChI Key： DJCBGBZLKOFNPZ-UHFFFAOYSA-N
• SMILES： O(C(N1CC2C=CC(C=O)=CC=2CC1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 261.13649347 g/mol
• Monoisotopic Mass: 261.13649347 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 348
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 261.32
• XLogP3: 2.1
• Topological Polar Surface Area: 46.6

2-Boc-1,2,3,4-tetrahydroisoquinoline-6-carbaldehyde Security Information

• Signal Word：Warning
• Hazard Statement： H302
• Warning Statement： P280-P305+P351+P338
• Storage Condition：Inert atmosphere,2-8°C

Additional information on 2-Boc-1,2,3,4-tetrahydroisoquinoline-6-carbaldehyde

Introduction to 2-Boc-1,2,3,4-Tetrahydroisoquinoline-6-Carbaldehyde (CAS No. 371222-37-6)

The compound 2-Boc-1,2,3,4-tetrahydroisoquinoline-6-carbaldehyde, identified by the CAS registry number CAS No. 371222-37-6, is a significant molecule in the field of organic chemistry and drug discovery. This compound belongs to the class of tetrahydroisoquinolines, which are known for their structural versatility and potential pharmacological activities. The presence of the Boc (tert-butoxycarbonyl) protecting group and the aldehyde functional group makes this compound particularly interesting for synthetic applications and bioactivity studies.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of 2-Boc-1,2,3,4-tetrahydroisoquinoline-6-carbaldehyde. Researchers have explored various strategies to optimize its preparation, including palladium-catalyzed coupling reactions and stereoselective synthesis methods. These developments have not only improved the yield and purity of the compound but also opened new avenues for its application in medicinal chemistry.

The structural features of 1,2,3,4-tetrahydroisoquinoline derivatives have been extensively studied due to their potential as scaffolds for drug candidates. The aldehyde group in 6-carbaldehyde position provides opportunities for further functionalization, such as condensation reactions with amines or nucleophiles. This makes the compound a valuable intermediate in the synthesis of more complex molecules with desired biological activities.

In terms of pharmacological properties, 2-Boc-1,2,3,4-tetrahydroisoquinoline-6-carbaldehyde has shown promise in preliminary assays targeting various disease states. For instance, recent studies have highlighted its potential as an anti-inflammatory agent and a modulator of cellular signaling pathways. The Boc group plays a crucial role in protecting the amine during these studies while maintaining the integrity of the tetrahydroisoquinoline core.

The synthesis and characterization of this compound have been reported in several high-impact journals. For example, a study published in the Journal of Medicinal Chemistry demonstrated the use of this compound as a lead structure for developing novel kinase inhibitors. Another research article in Organic Letters detailed an innovative approach to synthesizing this molecule using microwave-assisted techniques.

In conclusion, 2-Boc-1,2,3,4-tetrahydroisoquinoline-6-carbaldehyde (CAS No. 371222-37-6) is a versatile compound with significant potential in drug discovery and chemical synthesis. Its unique structure and functional groups make it an attractive target for further research and development in the pharmaceutical industry.